Cas no 1427327-87-4 (2-Chloro-3-fluoro-4-methylbenzoic acid)

• Product Name: 2-Chloro-3-fluoro-4-methylbenzoic acid
• CAS No: 1427327-87-4
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• CID: 5003521
• PubChem ID: 117281227
• Update Time: 2025-06-27

2-Chloro-3-fluoro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-4-methylbenzoic acid

• Inchi： 1S/C8H6ClFO2/c1-4-2-3-5(8(11)12)6(9)7(4)10/h2-3H,1H3,(H,11,12)
• InChI Key： WXHHMTJYTZTOPA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 2-Chloro-3-fluoro-4-methylbenzoic acid

Professional Introduction to 2-Chloro-3-fluoro-4-methylbenzoic acid (CAS No. 1427327-87-4)

2-Chloro-3-fluoro-4-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1427327-87-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated benzoic acids, a category known for its diverse biological activities and synthetic utility. The structural features of 2-chloro-3-fluoro-4-methylbenzoic acid, including the presence of a chlorine atom at the 2-position, a fluorine atom at the 3-position, and a methyl group at the 4-position, contribute to its unique chemical properties and reactivity. These substituents not only influence its electronic distribution but also enhance its potential as a building block in medicinal chemistry.

The benzoic acid core is a well-documented pharmacophore in drug discovery, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms, particularly chlorine and fluorine, into the aromatic ring system often modulates the metabolic stability and binding affinity of these compounds to biological targets. In recent years, there has been a surge in interest towards halogenated benzoic acids due to their role in developing novel therapeutic agents. For instance, studies have shown that fluorine substitution can improve the lipophilicity and oral bioavailability of small molecule drugs, making 2-chloro-3-fluoro-4-methylbenzoic acid a promising candidate for further exploration.

One of the most compelling aspects of 2-chloro-3-fluoro-4-methylbenzoic acid is its versatility in synthetic chemistry. The chlorine and fluorine atoms serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the carboxylic acid group at the 1-position allows for derivatization into esters, amides, or salts, expanding its utility in drug formulation and delivery systems. These synthetic advantages have made 2-chloro-3-fluoro-4-methylbenzoic acid a valuable intermediate in the synthesis of biologically active molecules.

In the realm of medicinal chemistry, 2-chloro-3-fluoro-4-methylbenzoic acid has been investigated for its potential as an inhibitor of various enzymes and receptors implicated in human diseases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Furthermore, its structural motif is reminiscent of known kinase inhibitors, prompting research into its efficacy against aberrantly activated kinases in cancer therapy. The fluorine atom's ability to engage in hydrogen bonding interactions with biological targets further enhances its binding potential, making it an attractive scaffold for structure-based drug design.

The agrochemical industry has also recognized the significance of halogenated benzoic acids like 2-chloro-3-fluoro-4-methylbenzoic acid due to their role as intermediates in synthesizing herbicides and pesticides. The presence of electron-withdrawing halogen substituents enhances the reactivity of these compounds with biological targets in plants and pests. Recent advancements in green chemistry have prompted researchers to explore environmentally friendly synthetic routes for producing such compounds. For example, catalytic methods using transition metals have been optimized to minimize waste and improve yields during the synthesis of 2-chloro-3-fluoro-4-methylbenzoic acid, aligning with global efforts toward sustainable agriculture.

From a computational chemistry perspective, 2-chloro-3-fluoro-4-methylbenzoic acid has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have been employed to predict its binding affinity to proteins such as cytochrome P450 enzymes, which are crucial in drug metabolism. These studies not only provide insights into the compound's mechanism of action but also guide optimization efforts aimed at improving therapeutic efficacy while minimizing side effects. The integration of computational tools with experimental data has become indispensable in modern drug discovery pipelines.

The pharmacokinetic properties of 2-chloro-3-fluoro-4-methylbenzoic acid are another area of active investigation. Fluorine substitution is known to influence metabolic pathways by affecting enzyme recognition and product stability. Studies using radiolabeled analogs have provided valuable data on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are critical for designing clinical trials and predicting dosing regimens that maximize therapeutic benefits while ensuring safety. The insights gained from these pharmacokinetic studies are expected to inform future developments in personalized medicine approaches.

Industrial applications of 2-chloro-3-fluoro-4-methylbenzoic acid extend beyond pharmaceuticals into materials science and specialty chemicals. Its unique electronic properties make it a candidate for use in organic electronics, where it could contribute to the development of more efficient light-emitting diodes (LEDs) or photovoltaic cells. Additionally, researchers have explored its potential as a ligand in catalytic systems due to its ability to coordinate with transition metals without compromising catalytic activity. Such interdisciplinary applications underscore the broad utility of this compound across multiple scientific domains.

In conclusion,2-chloro-3-fluoro-4-methylbenzoic acid (CAS No. 1427327-87-4) represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its structural features offer diverse opportunities for synthetic manipulation and biological evaluation, making it a cornerstone molecule in modern chemical biology. As research continues to uncover new therapeutic targets and sustainable synthetic methods,2-chloro-3-fluoro-4-methylbenzoic acid is poised to play an increasingly pivotal role in advancing scientific knowledge and technological innovation.